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Compound of Interest

Compound Name: Bis(2-ethylhexyl) azelate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of bis(2-ethylhexyl)
azelate, a widely used plasticizer also known as dioctyl azelate (DOZ), in various organic
solvents. This document is intended to be a valuable resource for professionals in research and
development who utilize this compound in their formulations.

Core Properties of Bis(2-ethylhexyl) azelate

Bis(2-ethylhexyl) azelate is a colorless to pale yellow, odorless liquid.[1] It is a high-boiling
point ester with the chemical formula C25H4804.[2][3][4] Its primary applications are as a
plasticizer, particularly in PVC and other polymers, to enhance flexibility and durability,
especially at low temperatures.[1]

Qualitative Solubility Data

Bis(2-ethylhexyl) azelate exhibits good solubility in a range of common organic solvents. The
available data from various sources is qualitative, indicating miscibility or solubility without
providing specific quantitative values. A summary of this information is presented in the table
below. It is important to note that while quantitative solubility data (e.g., g/2100mL at a specific
temperature) is not readily available in the public domain, the qualitative data provides a strong
indication of suitable solvent systems.
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Organic Solvent Solubility Reference
Alcohols Soluble [2][3]
Acetone Soluble [1112][3][5]
Benzene Soluble [1112]131[5]
Ether Soluble [5]
Chloroform Slightly Soluble [31[4]
Methanol Slightly Soluble [3114]

Experimental Protocol for Determining Solubility

While specific standardized methods for the quantitative determination of bis(2-ethylhexyl)
azelate solubility in organic solvents are not explicitly detailed in the reviewed literature, a
general experimental protocol can be established based on standard laboratory practices for
determining the solubility of a liquid in a solvent.

Objective: To determine the solubility of bis(2-ethylhexyl) azelate in a given organic solvent at
a specified temperature (e.g., 25°C) and express it in grams per 100 mL of solvent.

Materials:

Bis(2-ethylhexyl) azelate (analytical grade)

e Selected organic solvent (analytical grade)

e Volumetric flasks (various sizes)

o Calibrated pipettes

o Analytical balance (readable to +0.0001 g)

o Temperature-controlled water bath or incubator

» Vortex mixer or magnetic stirrer with stir bars
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o Syringe filters (if necessary for clarification)

Procedure:

e Solvent Preparation: Equilibrate the chosen organic solvent to the desired experimental
temperature (e.g., 25°C) in a temperature-controlled bath.

o Sample Preparation: Accurately weigh a known amount of bis(2-ethylhexyl) azelate into a
series of volumetric flasks.

o Dissolution:

o Add a small amount of the temperature-equilibrated solvent to each flask and swirl to
initiate dissolution.

o Continue to add the solvent incrementally, with vigorous mixing (using a vortex mixer or
magnetic stirrer) after each addition.

o Bring the final volume up to the calibration mark of the flask.

e Equilibration and Observation:

o Place the sealed flasks in the temperature-controlled bath for a sufficient period (e.g., 24
hours) to ensure equilibrium is reached.

o Periodically inspect the solutions for any signs of undissolved solute (e.g., cloudiness,
phase separation).

e Determination of Saturation Point:

o The highest concentration at which the bis(2-ethylhexyl) azelate remains fully dissolved
is considered the saturation solubility under the tested conditions.

o To confirm, a slightly higher concentration should be prepared to observe the point of
insolubility.

o Data Calculation and Reporting:
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o Calculate the solubility in grams per 100 mL of solvent.

o Report the solubility along with the specific solvent and the temperature at which the
measurement was made.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for determining the solubility of bis(2-
ethylhexyl) azelate in an organic solvent.
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Workflow for Solubility Determination
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Caption: A flowchart outlining the key steps for the experimental determination of solubility.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b044395?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

